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Lanthanide tungstates
Lanthanide tungstates are inorganic compounds that consist of a lanthanide ion as the cation and tungstate (WO4^2-) ions as the anions. These materials exhibit unique properties due to their complex crystal structures and electronic configurations, making them highly sought after for various applications across multiple fields.
Typically, these compounds feature high luminescence efficiency and photostability, which are attributed to the lanthanide ion's characteristic intra-configurational f-f transitions. They find application in luminescent materials, bio-imaging agents, and solid-state lighting technologies. Additionally, their potential use in photocatalysis, sensors, and optoelectronic devices is also being explored due to their unique optical properties.
The synthesis of lanthanide tungstates can be achieved through various methods such as solid-state reactions, sol-gel techniques, hydrothermal processes, or combustion methods, each offering different advantages depending on the desired product properties.
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Inulinase Enzyme: A Promising Catalyst in Chemical BiopharmaceuticalsInulinase Enzyme: A Promising Catalyst in Chemical Biopharmaceuticals Introduction to Inulinase Enzyme Inulinase, a member of the glycoside hydrolase family, has garnered significant attention in recent years due to its versatile catalytic properties. This enzyme plays a pivotal role in various biotechnological and pharmaceutical applications, particularly in the conversion of natural substrates...
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